Cas no 51599-61-2 (2H-1-BENZOPYRAN-4-OL, OCTAHYDRO-)

• Product Name: 2H-1-BENZOPYRAN-4-OL, OCTAHYDRO-
• CAS No: 51599-61-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 3283254
• PubChem ID: 13328667
• Update Time: 2025-04-21

2H-1-BENZOPYRAN-4-OL, OCTAHYDRO- Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN-4-OL, OCTAHYDRO-
• octahydro-2H-1-Benzopyran-4-ol
• SCHEMBL14169676
• octahydrochromen-4-ol
• DA-05291
• 51599-61-2

• Inchi： 1S/C9H16O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h7-10H,1-6H2
• InChI Key： VSFYAFAAVATPMP-UHFFFAOYSA-N
• SMILES： C1OC2CCCCC2C(O)C1

Computed Properties

• Exact Mass: 156.115029749Da
• Monoisotopic Mass: 156.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų